8-(4-Bromophenyl)-5-[(2,5-dimethylphenyl)methyl]-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione

• IUPAC Name: 8-(4-bromophenyl)-5-[(2,5-dimethylphenyl)methyl]-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C22H19BrN6O2/c1-12-4-5-13(2)15(10-12)11-28-17-19(30)24-22(31)27(3)20(17)29-18(25-26-21(28)29)14-6-8-16(23)9-7-14/h4-10H,11H2,1-3H3,(H,24,30,31)
• InChI Key: KYRNWPKGKBGUJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C3=C(N(C(=O)NC3=O)C)N4C2=NN=C4C5=CC=C(C=C5)Br
• Molecular Formula: C22H19BrN6O2
• Molecular Weight: 479.3 g/mol

Description

Synthesis Analysis

Synthesis of related compounds involves complex reactions, including cyclocondensation and Diels-Alder reactions, to form various heterocyclic structures. For example, the synthesis of 4-(2-Bromophenyl)-3,4,7,8-tetrahydro-7,7-dimethyl-1-p-tolylquinoline-2,5(1H,6H)-dione involved IR, 1H NMR, and elemental analysis to characterize the compound, indicating the importance of these techniques in synthesis analysis (Xiang, 2009).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray crystallography, as demonstrated in the study of various compounds where the crystal structure provides insights into the arrangement of molecules and the geometry around the central atoms. For example, the crystal structure of 4-(4-Bromophenyl)-1,7,7-trimethyl-1,2,3,4,5,6,7,8-octahydroquinazoline-2,5-dione was analyzed to understand the orientations and bond lengths within the compound (Candan et al., 2001).

Chemical Reactions and Properties

Chemical reactions and properties of similar compounds are diverse, ranging from their reactivity with various reagents to the formation of specific structures like triazines and triazepines with potential anti-tumor properties. An example is the reaction of 3-amino-8-hydroxy-4-imino-6-methyl-5-phenyl-4,5-dihydro-3H-chromeno-[2,3-d]pyrimidine with different reagents to furnish triazine derivatives with recorded antitumor activity (Badrey & Gomha, 2012).

Scientific Research Applications

Structural Analysis and Chemical Properties

• Structural Characteristics : Studies on related compounds, such as 4-[(E)-4-Bromobenzylideneamino]-3-[1-(4-isobutylphenyl)ethyl]-1H-1,2,4-triazole-5(4H)-thione, have explored the structural properties and chemical bonding details, which are critical for understanding the behavior and potential applications of similar triazole derivatives (Fun, Jebas, Sujith, & Kalluraya, 2009).

Synthesis and Derivative Formation

• Synthetic Pathways : Research on the synthesis of triazole derivatives, like 8,8-R,R-8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones, provides insights into the chemical reactions and processes necessary to create such compounds, which could be applied to the synthesis of 8-(4-Bromophenyl)-5-[(2,5-dimethylphenyl)methyl]-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione (Shikhaliev, Kryl'skiĭ, Potapov, & Krysin, 2005).